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Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B3317701

CAS Number: 92652-76-1

Synonyms: 3-Hydroxy-8-aza-bicyclo[3.2.1]octane-8-carboxylic acid benzyl ester, 8-
Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-hydroxy-, phenylMethyl ester, Benzyl 3-hydroxy-8-
azabicyclo[3.2.1]octane-8-carboxylate, N-Benzyloxycarbonyl Nortropine.[1]

This technical guide provides an in-depth overview of N-Cbz-nortropine, a key intermediate in
the synthesis of various tropane alkaloids and their analogs. Tropane alkaloids are a class of
bicyclic organic compounds with significant applications in pharmaceutical development,
particularly for neurological disorders. This document is intended for researchers, scientists,
and professionals in drug development, offering comprehensive data and experimental
protocols.

Chemical and Physical Properties

N-Cbz-nortropine, with the molecular formula C15H19NO3, possesses a molecular weight of
261.32 g/mol . The following table summarizes its key chemical and physical properties.
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Property Value Reference
Molecular Formula C15H19NO3 Synthonix
Molecular Weight 261.32 g/mol Synthonix
CAS Number 92652-76-1 Synthonix
Purity >98% Synthonix
SMILES O=C(N1C2Cc(0O)Ccc1cc2)oC Synthonix
C3=CC=CC=C3
MDL Number MFCD18883099 Synthonix

Synthesis and Experimental Protocols

The synthesis of N-Cbz-nortropine is typically achieved through the reduction of its
corresponding ketone precursor, N-Cbz-nortropinone. A common and effective method for this
transformation is the use of sodium borohydride (NaBH4) in an alcoholic solvent.

Synthesis of N-Cbz-Nortropinone (Precursor)

The precursor, N-Cbz-nortropinone, can be synthesized from nortropinone hydrochloride and
benzyl chloroformate.

Experimental Protocol:

To a solution of nortropinone hydrochloride in a suitable solvent, add a base such as
triethylamine or sodium bicarbonate.

e Cool the mixture in an ice bath.
e Slowly add benzyl chloroformate (Cbz-Cl) to the reaction mixture.

» Allow the reaction to stir at room temperature until completion, which can be monitored by
thin-layer chromatography (TLC).

e Upon completion, perform an agueous workup to remove salts and other water-soluble
impurities.
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Extract the product with an organic solvent such as dichloromethane or ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield crude N-Cbz-nortropinone.

The crude product can be further purified by column chromatography or recrystallization.

Reduction of N-Cbhz-Nortropinone to N-Cbz-Nortropine

The reduction of the ketone functionality in N-Cbz-nortropinone to a hydroxyl group yields N-

Cbz-nortropine.

Experimental Protocol:

Dissolve N-Chz-nortropinone in a suitable alcoholic solvent, such as methanol or ethanol.

Cool the solution in an ice bath.

Add sodium borohydride (NaBH4) portion-wise to the stirred solution. The amount of NaBH4
should be in molar excess to ensure complete reduction.

After the addition is complete, continue stirring the reaction mixture at room temperature for
a specified period, monitoring the reaction progress by TLC.

Once the starting material is consumed, quench the reaction by the slow addition of water or
a dilute acid (e.g., 1M HCI) to decompose the excess NaBH4.

Remove the solvent under reduced pressure.

Extract the agueous residue with an appropriate organic solvent (e.g., ethyl acetate).

Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, and
concentrate in vacuo to obtain the crude N-Cbz-nortropine.

Purify the crude product by column chromatography on silica gel to afford pure N-Cbz-
nortropine.

Applications in Research and Drug Development
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N-Cbz-nortropine serves as a crucial building block in the synthesis of a variety of biologically
active molecules. The nortropane scaffold is a key structural feature in compounds that interact
with the central nervous system.

Derivatives of nortropane have been extensively studied for their ability to modulate the activity
of dopamine (DAT) and serotonin (SERT) transporters.[2][3] Inhibition of these transporters is a
key mechanism of action for many antidepressant and anti-anxiety medications. The Cbz
protecting group on the nitrogen atom allows for selective modification at other positions of the
nortropane ring system before its removal to yield the free amine, which can then be further
functionalized.

Synthetic Workflow

The following diagram illustrates the general synthetic pathway from nortropine to N-substituted
nortropine derivatives, highlighting the role of N-Cbz-nortropine as a key intermediate.
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Caption: Synthetic pathway for N-substituted nortropine derivatives.

This in-depth technical guide provides a foundational understanding of N-Cbz-nortropine for
researchers and professionals in the field of drug discovery and development. The provided
data and protocols are intended to facilitate further research and application of this versatile
synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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